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Compound of Interest

Ethyl 4-(4-fluorophenyl)-3-
Compound Name:
oxobutanoate

Cat. No.: B045282

An In-depth Technical Guide to Ethyl 4-(4-
fluorophenyl)-3-oxobutanoate

This guide provides detailed information on the chemical properties, structure, and
nomenclature of Ethyl 4-(4-fluorophenyl)-3-oxobutanoate, a compound of interest for
researchers, scientists, and professionals in drug development.

Chemical Identity and Properties

Ethyl 4-(4-fluorophenyl)-3-oxobutanoate is a keto-ester derivative with a fluorinated phenyl
group. Its chemical and physical properties are summarized in the table below for easy

reference.
Identifier Value
IUPAC Name ethyl 4-(4-fluorophenyl)-3-oxobutanoate[1]
CAS Number 221121-37-5[1][2]
Molecular Formula C12H13FO03[2][3]
Molecular Weight 224.23 g/mol [1][2]
InChl Key QCQKQRINQDBSEZ-UHFFFAOYSA-N[1]
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Chemical Structure

The molecular structure of Ethyl 4-(4-fluorophenyl)-3-oxobutanoate consists of a four-carbon
butanoate backbone. An ethyl group is attached to one of the oxygen atoms, forming an ethyl
ester. A ketone (oxo) group is located at the third carbon atom of the butanoate chain. The
fourth carbon atom is bonded to a phenyl ring that is substituted with a fluorine atom at its para-
position (position 4).

The presence of the fluorine atom, a highly electronegative element, can significantly influence
the molecule's electronic properties, reactivity, and metabolic stability, making it a valuable
building block in medicinal chemistry.

Structural Diagram

To visualize the molecular arrangement, a 2D structural diagram is provided below. This
diagram illustrates the connectivity of atoms and the key functional groups within the molecule.

Caption: 2D structure of Ethyl 4-(4-fluorophenyl)-3-oxobutanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b045282?utm_src=pdf-body
https://www.benchchem.com/product/b045282?utm_src=pdf-body
https://www.benchchem.com/product/b045282?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/achemblock/advh7f3806ae
https://www.bldpharm.com/products/221121-37-5.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB11560964.htm
https://www.benchchem.com/product/b045282#ethyl-4-4-fluorophenyl-3-oxobutanoate-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b045282#ethyl-4-4-fluorophenyl-3-oxobutanoate-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b045282#ethyl-4-4-fluorophenyl-3-oxobutanoate-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b045282#ethyl-4-4-fluorophenyl-3-oxobutanoate-chemical-structure-and-iupac-name
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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